Cas no 1355182-62-5 (6-(4-Acetyl-piperazin-1-yl)-4-methyl-nicotinonitrile)
6-(4-Acetyl-piperazin-1-yl)-4-methyl-nicotinonitrile Chemical and Physical Properties
Names and Identifiers
-
- 6-(4-Acetyl-piperazin-1-yl)-4-methyl-nicotinonitrile
- 3-Pyridinecarbonitrile, 6-(4-acetyl-1-piperazinyl)-4-methyl-
-
- Inchi: 1S/C13H16N4O/c1-10-7-13(15-9-12(10)8-14)17-5-3-16(4-6-17)11(2)18/h7,9H,3-6H2,1-2H3
- InChI Key: BDONDZMNTAUDQE-UHFFFAOYSA-N
- SMILES: C1=NC(N2CCN(C(C)=O)CC2)=CC(C)=C1C#N
6-(4-Acetyl-piperazin-1-yl)-4-methyl-nicotinonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM499881-1g |
6-(4-Acetylpiperazin-1-yl)-4-methylnicotinonitrile |
1355182-62-5 | 97% | 1g |
$1190 | 2022-09-03 |
6-(4-Acetyl-piperazin-1-yl)-4-methyl-nicotinonitrile Related Literature
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 6-(4-Acetyl-piperazin-1-yl)-4-methyl-nicotinonitrile
Introduction to 6-(4-Acetyl-piperazin-1-yl)-4-methyl-nicotinonitrile (CAS No. 1355182-62-5)
6-(4-Acetyl-piperazin-1-yl)-4-methyl-nicotinonitrile, with the CAS number 1355182-62-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a member of the nicotinonitrile family and is characterized by its unique structural features, which include a 4-acetyl-piperazine moiety and a 4-methyl substitution on the nicotinonitrile ring. These structural elements contribute to its potential therapeutic applications and biological activities.
The chemical structure of 6-(4-Acetyl-piperazin-1-yl)-4-methyl-nicotinonitrile is particularly noteworthy for its ability to modulate various biological pathways. The presence of the acetyl-piperazine group enhances its solubility and bioavailability, making it an attractive candidate for drug development. Additionally, the methyl substitution on the nicotinonitrile ring imparts stability and improves its pharmacokinetic properties.
Recent studies have explored the potential of 6-(4-Acetyl-piperazin-1-yl)-4-methyl-nicotinonitrile in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Research has shown that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects by reducing oxidative stress and inflammation. These findings are supported by preclinical studies that demonstrate its ability to improve cognitive function and motor skills in animal models.
In addition to its neuroprotective properties, 6-(4-Acetyl-piperazin-1-yl)-4-methyl-nicotinonitrile has also shown potential in cancer research. Studies have indicated that it can inhibit the growth of certain cancer cells by targeting specific signaling pathways involved in cell proliferation and apoptosis. For instance, it has been found to downregulate the expression of pro-survival proteins such as Bcl-2 and upregulate pro-apoptotic proteins like Bax, leading to increased cell death in cancer cells.
The pharmacological profile of 6-(4-Acetyl-piperazin-1-yl)-4-methyl-nicotinonitrile has been further elucidated through extensive in vitro and in vivo experiments. These studies have highlighted its favorable safety profile, with minimal toxicity observed at therapeutic concentrations. This makes it a promising candidate for further clinical development.
Clinical trials are currently underway to evaluate the safety and efficacy of 6-(4-Acetyl-piperazin-1-yl)-4-methyl-nicotinonitrile in human subjects. Early results from phase I trials have shown promising outcomes, with patients exhibiting improved symptoms and tolerability. These findings are encouraging and suggest that this compound may have significant therapeutic potential in treating a range of diseases.
The synthesis of 6-(4-Acetyl-piperazin-1-yl)-4-methyl-nicotinonitrile involves a multi-step process that includes the formation of the acetyl-piperazine moiety and subsequent coupling with the nicotinonitrile ring. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production.
In conclusion, 6-(4-Acetyl-piperazin-1-yl)-4-methyl-nicotinonitrile (CAS No. 1355182-62-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure, favorable pharmacological properties, and positive clinical trial results make it an exciting area of research in medicinal chemistry and pharmaceutical development. Ongoing studies continue to explore its full potential, paving the way for new treatments in neurodegenerative diseases, cancer, and other conditions.
1355182-62-5 (6-(4-Acetyl-piperazin-1-yl)-4-methyl-nicotinonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)